3-(2,4-difluorobenzyl)-1-(2-methylpyrimidin-4-yl)piperidine-3-carboxylic acid

• IUPAC Name: 3-[(2,4-difluorophenyl)methyl]-1-(2-methylpyrimidin-4-yl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C18H19F2N3O2/c1-12-21-7-5-16(22-12)23-8-2-6-18(11-23,17(24)25)10-13-3-4-14(19)9-15(13)20/h3-5,7,9H,2,6,8,10-11H2,1H3,(H,24,25)
• InChI Key: LOVQNCZBEFDSTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)N2CCCC(C2)(CC3=C(C=C(C=C3)F)F)C(=O)O
• Molecular Formula: C18H19F2N3O2
• Molecular Weight: 347.4 g/mol

Description

3-(2,4-difluorobenzyl)-1-(2-methylpyrimidin-4-yl)piperidine-3-carboxylic acid, also known as DF-MPJC, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-(2,4-difluorobenzyl)-1-(2-methylpyrimidin-4-yl)piperidine-3-carboxylic acid is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist. It has also been shown to modulate the activity of other neurotransmitter systems, including the serotonin and glutamate systems.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to increase dopamine and serotonin levels in the brain, which may contribute to its therapeutic effects. This compound has also been shown to improve cognitive function and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

3-(2,4-difluorobenzyl)-1-(2-methylpyrimidin-4-yl)piperidine-3-carboxylic acid has several advantages for lab experiments, including its high potency and selectivity for dopamine D2 receptors. However, the complex synthesis method and the lack of information on its long-term effects are limitations for its use in lab experiments.

Future Directions

3-(2,4-difluorobenzyl)-1-(2-methylpyrimidin-4-yl)piperidine-3-carboxylic acid has potential for future research in the treatment of neurodegenerative diseases, as well as in the development of new antipsychotic, antidepressant, and anxiolytic drugs. Future research should focus on understanding the long-term effects of this compound and its potential for clinical use.
Conclusion:
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. The complex synthesis method and the lack of information on its long-term effects are limitations for its use in lab experiments. However, this compound has potential for future research in the treatment of neurodegenerative diseases and the development of new drugs.

Synthesis Methods

3-(2,4-difluorobenzyl)-1-(2-methylpyrimidin-4-yl)piperidine-3-carboxylic acid can be synthesized using a multi-step process that involves the reaction of different chemical compounds. The synthesis method of this compound is complex and requires expertise in organic chemistry. Researchers have used various methods to synthesize this compound, including the use of microwave irradiation and palladium-catalyzed cross-coupling reactions.

Scientific Research Applications

3-(2,4-difluorobenzyl)-1-(2-methylpyrimidin-4-yl)piperidine-3-carboxylic acid has been the subject of scientific research due to its potential therapeutic applications. It has been found to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. This compound has also been shown to have potential neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.